Cas no 325987-45-9 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 325987-45-9
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 6308520
• PubChem ID: 2221674
• Update Time: 2025-05-26

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide
• SR-01000287119
• Z27369437
• Oprea1_621016
• F0016-0414
• SR-01000287119-1
• 325987-45-9
• AKOS001020631
• N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• Inchi： 1S/C18H19N3O3S2/c1-21(2)26(23,24)13-9-7-12(8-10-13)17(22)20-18-15(11-19)14-5-3-4-6-16(14)25-18/h7-10H,3-6H2,1-2H3,(H,20,22)
• InChI Key： CHIZZBIZHGKAJN-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide

Research Brief on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 325987-45-9)

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS: 325987-45-9) is a small-molecule compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiophene and dimethylsulfamoyl benzamide moieties, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

Recent research has focused on the compound's interaction with specific kinase targets, such as the fibroblast growth factor receptor (FGFR) family. FGFRs play a critical role in cell proliferation, differentiation, and survival, and their dysregulation is implicated in various cancers. In vitro and in vivo studies have demonstrated that N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide exhibits potent inhibitory activity against FGFR isoforms, with IC50 values in the nanomolar range. This specificity suggests its potential as a targeted therapy for FGFR-driven malignancies, such as urothelial carcinoma and cholangiocarcinoma.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Oral administration in rodent models revealed favorable absorption and distribution profiles, with sustained plasma concentrations over time. Additionally, the compound demonstrated minimal off-target effects in toxicity assays, supporting its potential for clinical translation. These findings are particularly significant given the challenges associated with developing selective kinase inhibitors that balance efficacy and safety.

Beyond its kinase inhibitory properties, recent investigations have explored the compound's role in modulating tumor microenvironments. Preclinical data indicate that N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide may influence immune cell infiltration and cytokine production, suggesting potential synergies with immunotherapies. This dual mechanism of action—direct kinase inhibition and immune modulation—positions the compound as a versatile therapeutic agent for combination regimens.

Despite these promising results, challenges remain in optimizing the compound's drug-like properties and addressing resistance mechanisms observed in some cancer cell lines. Ongoing research aims to refine its chemical structure to enhance potency and reduce metabolic clearance. Furthermore, clinical trials will be essential to validate its efficacy and safety in human subjects.

In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(dimethylsulfamoyl)benzamide represents a compelling case study in the rational design of targeted therapies. Its unique chemical scaffold and multifaceted biological activity underscore its potential to address unmet medical needs in oncology. As research progresses, this compound may emerge as a cornerstone in the development of next-generation kinase inhibitors.